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Compound of Interest

Compound Name: 17:0-16:1 PE-d5
CAS No.: 2342575-77-1
Cat. No.: B15557119
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals: A procedural guide to the
proper handling and disposal of 1-heptadecanoyl-2-palmitoleoyl-sn-glycero-3-
phosphoethanolamine-d5 (17:0-16:1 PE-d5).

The proper disposal of 17:0-16:1 PE-d5 is critical not only for regulatory compliance but also
for ensuring a safe laboratory environment. This guide provides a clear, step-by-step process
for the safe handling and disposal of this deuterated phospholipid. Adherence to these
procedures will minimize risks and contribute to a culture of safety within your organization.

Safety and Handling Profile

Before initiating any disposal procedures, it is imperative to be familiar with the hazard profile of
17:0-16:1 PE-d5. This substance is classified as a flammable liquid and carries other health
hazard warnings.
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Hazard Classification Pictogram Hazard Statement

H225: Highly flammable liquid

Flammable Liquid GHSO02 (Flame)
and vapor.
. H301 + H311 + H331: Toxic if
Acute Toxicity (Oral, Dermal, GHSO06 (Skull and ) ) )
] swallowed, in contact with skin
Inhalation) Crossbones) o
or if inhaled.
Skin Corrosion/Irritation GHSO08 (Health Hazard) H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
o GHSO08 (Health Hazard) o
Irritation irritation.
H336: May cause drowsiness
Specific Target Organ Toxicity GHSO08 (Health Hazard) or dizziness. H370: Causes
damage to organs.
) o H351: Suspected of causing
Carcinogenicity GHSO08 (Health Hazard)

cancer.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 17:0-16:1 PE-d5, from initial
preparation to final collection.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),
safety goggles or a face shield, and a flame-retardant lab coat.

e Conduct all handling and disposal procedures within a certified chemical fume hood to
prevent inhalation of vapors.

2. Waste Segregation and Collection:

o Designate a specific, labeled hazardous waste container for 17:0-16:1 PE-d5 and other
similar flammable organic solvent waste. Do not mix with incompatible waste streams such
as acids, bases, or oxidizers.
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The waste container must be made of a compatible material (e.g., glass or a chemically
resistant polymer) and have a secure, leak-proof screw-on cap.[1]

Ensure the container is clearly labeled with "Hazardous Waste," the full chemical name
"17:0-16:1 PE-d5," and the associated hazard pictograms (flammable, toxic, health hazard).

. Transferring the Waste:

When transferring the 17:0-16:1 PE-d5 solution to the waste container, use a funnel to
prevent spills.

Do not fill the waste container to more than 90% of its capacity to allow for vapor expansion.

[2]
Keep the waste container closed at all times except when adding waste.[3]
. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area (SAA) that
is well-ventilated and away from sources of ignition such as heat, sparks, and open flames.

[4]
The SAA should have secondary containment to capture any potential leaks.[1]
. Disposal of Empty Containers:

Empty containers that previously held 17:0-16:1 PE-d5 must be triple-rinsed with a suitable
solvent (e.g., ethanol or methanol).

The rinsate from this process is also considered hazardous waste and must be collected in
the designated flammable liquid waste container.[5]

After triple-rinsing, the container can be disposed of in the regular trash, provided all labels
are defaced or removed.[5]

. Requesting Waste Pickup:
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e Once the waste container is full (up to 90%), or if it has been in storage for a period defined
by your institution's policy (typically not exceeding 90 days), arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal company.[2]

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for 17:0-16:1 PE-d5.
Caption: Disposal workflow for 17:0-16:1 PE-d5.

By following these established procedures, you contribute to a safer laboratory environment
and ensure the responsible management of chemical waste. Always consult your institution's
specific safety and disposal guidelines, as they may include additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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